Cas no 62737-92-2 (2H-Thiopyran, 2-(3-butenyl)tetrahydro-)

• Product Name: 2H-Thiopyran, 2-(3-butenyl)tetrahydro-
• CAS No: 62737-92-2
• MF: C₉H₁₆S
• MW: 156.288341522217
• CID: 433571
• PubChem ID: 12350945
• Update Time: 2025-04-19

2H-Thiopyran, 2-(3-butenyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran, 2-(3-butenyl)tetrahydro-
• 2-but-3-enylthiane
• 62737-92-2
• 2-(But-3-en-1-yl)thiane
• 2-(But-3-en-1-yl)tetrahydro-2H-thiopyran
• DTXSID80493279

• Inchi： 1S/C9H16S/c1-2-3-6-9-7-4-5-8-10-9/h2,9H,1,3-8H2
• InChI Key： HINLBPJPHGHQMX-UHFFFAOYSA-N
• SMILES： S1CCCCC1CCC=C

Computed Properties

• Exact Mass: 156.09738
• Monoisotopic Mass: 156.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes